Dehydrodiisoeugenol

Description

Dehydrodiisoeugenol (DHIE), also known as licarin A, is a neolignan belonging to the phenols group . It can be found in various plant families such as Aristolochiaceae, Lauraceae, Magnoliaceae, and Piperaceae . DHIE is created through the dimerization of phenylpropane units and is known for its various biological activities, including anti-inflammatory and antioxidant properties . It appears as a colorless crystal with an intense aroma and a melting point between 132–133 °C . DHIE is sparingly soluble in water but readily dissolves in organic solvents like ethyl acetate and dichloromethane .

DHIE can be synthesized through classical chemistry methods from isoeugenol (IE), which provides the best yields, or through biocatalysis . Various catalysts, such as ferric chloride, have been employed to enhance the yield of DHIE in the synthesis process . Research indicates that DHIE exhibits several biological actions, including antibacterial, antiprotozoal, anticancer, and anti-inflammatory effects . It functions as a potential anti-inflammatory by inhibiting the expression of the COX-2 gene . Studies suggest that DHIE shows weak anti-DPPH radical activity but high ABTS radical scavenging activities .

Another similar compound is dehydrodieugenol, a symmetrical dimer of eugenol, which is also a natural product with antioxidant properties . DHIE is considered a potential anti-cancer agent against colorectal cancer . The safety and hazards of DHIE include potential harm if swallowed or in contact with skin, as well as causing skin and eye irritation and may cause an allergic skin reaction .

• CAS No.: 2680-81-1
• Product Name: Dehydrodiisoeugenol
• Molecular Formula: C20H22O4
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-methoxy-4-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• Standard InChI: InChI=1S/C20H22O4/c1-5-6-13-9-15-12(2)19(24-20(15)18(10-13)23-4)14-7-8-16(21)17(11-14)22-3/h5-12,19,21H,1-4H3/b6-5+
• Standard InChIKey: ITDOFWOJEDZPCF-AATRIKPKSA-N
• SMILES: CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)O)OC
• Canonical SMILES: CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)O)OC
• Synonyms: dehydrodiisoeugenol
• PubChem Compound: 5379033
• Last Modified: Aug 15 2023